Cas no 56535-77-4 (3-Heptene, 4-bromo-, (Z)-)

• Product Name: 3-Heptene, 4-bromo-, (Z)-
• CAS No: 56535-77-4
• MF: C₇H₁₃Br
• MW: 177.082121610641
• CID: 348572
• Update Time: 2024-01-28

3-Heptene, 4-bromo-, (Z)- Chemical and Physical Properties

Names and Identifiers

• 3-Heptene, 4-bromo-, (Z)-
• 4-bromohept-3-ene
• 3-Heptene, 4-bromo-, (3Z)-

• Inchi： 1S/C7H13Br/c1-3-5-7(8)6-4-2/h5H,3-4,6H2,1-2H3/b7-5-
• InChI Key： JPXRORCYYOAWOA-ALCCZGGFSA-N
• SMILES： CC/C=C(\Br)/CCC

Computed Properties

• Exact Mass: 176.02009
• Monoisotopic Mass: 176.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 74.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: 1.175±0.06 g/cm3(Predicted)
• Boiling Point: 163.8±9.0 °C(Predicted)
• PSA: 0